Cas no 1214383-56-8 (3-(Trifluoromethyl)isonicotinonitrile)

3-(Trifluoromethyl)isonicotinonitrile is a fluorinated pyridine derivative characterized by the presence of a trifluoromethyl group and a nitrile functionality on the isonicotinate scaffold. This compound is of significant interest in pharmaceutical and agrochemical research due to its electron-withdrawing properties, which enhance reactivity and stability in synthetic applications. The trifluoromethyl group improves lipophilicity and metabolic resistance, making it valuable in the design of bioactive molecules. Its nitrile moiety serves as a versatile intermediate for further functionalization, enabling the synthesis of heterocycles, amides, and carboxylic acids. The compound is typically used in cross-coupling reactions and as a building block for drug discovery. High purity grades ensure consistent performance in demanding applications.

3-(Trifluoromethyl)isonicotinonitrile structure

1214383-56-8 structure

Product Name:3-(Trifluoromethyl)isonicotinonitrile

CAS No:1214383-56-8

MF:C₇H₃F₃N₂

MW:172.107331514359

CID:4686386

Update Time:2025-06-07

3-(Trifluoromethyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(Trifluoromethyl)isonicotinonitrile
- 4-cyano-3-(trifluoromethyl)pyridine
- 3-(Trifluoromethyl)-isonicotinonitrile
- FCH1177505
- AK474682
- 3-TRIFLUOROMETHYL-ISONICOTINONITRILE
- AX8338348
- 4-Pyridinecarbonitrile, 3-(trifluoromethyl)-
- Inchi： 1S/C7H3F3N2/c8-7(9,10)6-4-12-2-1-5(6)3-11/h1-2,4H
- InChI Key： XDFMPLZEHJZSPJ-UHFFFAOYSA-N
- SMILES： FC(C1C=NC=CC=1C#N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 202
Topological Polar Surface Area: 36.7

3-(Trifluoromethyl)isonicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1447954-1g	3-(Trifluoromethyl)isonicotinonitrile	1214383-56-8	97%	1g	￥7497.00	2024-08-09

3-(Trifluoromethyl)isonicotinonitrile Production Method

Production Method 1

2926-29-6

100-48-1

1214383-56-8

1346251-98-6

916210-02-1

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide Solvents: Dichloromethane , Water ; 0 °C; 0 °C → 23 °C; 40 h, 23 °C

Reference

: Innate C-H trifluoromethylation of heterocycles

Ji, Yining; Brueckl, Tobias; Baxter, Ryan D.; Fujiwara, Yuta; Seiple, Ian B.; et al, Proceedings of the National Academy of Sciences of the United States of America, 2011, 108(35), 14411-14415

Production Method 2

3796-23-4

7677-24-9

1214383-56-8

95727-86-9

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic anhydride Solvents: Chloroform ; rt; 1 h, rt
1.2 3 h, 60 °C; < 60 °C
1.3 Reagents: 4-Methylmorpholine ; 17 h, 60 °C; 60 °C → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

: C-H Cyanation of 6-Ring N-Containing Heteroaromatics

Elbert, Bryony L.; Farley, Alistair J. M.; Gorman, Timothy W.; Johnson, Tarn C.; Genicot, Christophe; et al, Chemistry - A European Journal, 2017, 23(59), 14733-14737

Production Method 3

2926-29-6

100-48-1

1214383-56-8

916210-02-1

Reaction Conditions

1.1 Reagents: Poly(oxy-1,2-ethanediyl), α-[4-[[3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trime… Solvents: Water ; rt → 5 °C; 2 - 3 min, 5 °C
1.2 Reagents: tert-Butyl hydroperoxide Solvents: Water ; 5 °C; 44 h, 23 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; 23 °C

Reference

: Trifluoromethylation of heterocycles in water at room temperature

Fennewald, James C.; Lipshutz, Bruce H., Green Chemistry, 2014, 16(3), 1097-1100

Production Method 4

100-48-1

39971-65-8

1214383-56-8

916210-02-1

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide , Pyridine Solvents: Dimethyl sulfoxide ; 1.5 - 2 h, 50 °C

Reference

: Radical-Based Regioselective C-H Functionalization of Electron-Deficient Heteroarenes: Scope, Tunability, and Predictability

O'Hara, Fionn; Blackmond, Donna G.; Baran, Phil S., Journal of the American Chemical Society, 2013, 135(32), 12122-12134